Cas no 2138365-86-1 (1H-1,2,3-Triazole-5-carboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester
• CAS No: 2138365-86-1
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5301413
• Update Time: 2025-06-14

1H-1,2,3-Triazole-5-carboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21N3O2/c1-5-6-7-8-9-10(14-15-13-9)11(16)17-12(2,3)4/h5-8H2,1-4H3,(H,13,14,15)
• InChI Key： WAFMNJCANICFQM-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(CCCCC)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester (CAS No. 2138365-86-1)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester (CAS No. 2138365-86-1) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pentyl substituent and a tert-butyl ester group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in click chemistry applications and its compatibility with drug discovery workflows.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry and material science. The 1,2,3-triazole core is known for its stability and ability to form hydrogen bonds, which enhances binding affinity in target molecules. This compound, with its 4-pentyl side chain, offers improved lipophilicity, a critical factor in optimizing drug bioavailability. These properties align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced solubility and permeability.

The tert-butyl ester moiety in CAS 2138365-86-1 serves as a protective group, enabling selective deprotection under mild conditions—a feature highly valued in peptide synthesis and prodrug design. This characteristic has sparked discussions in online forums about its potential use in targeted drug delivery systems, a hot topic in precision medicine. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates.

From an industrial perspective, scalability is a key consideration. The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid derivatives often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction popularized by Nobel Prize-winning click chemistry methodologies. This connection to award-winning science has made related compounds frequent search terms in academic databases. Environmental factors also play a role; recent studies highlight the compound’s compatibility with green chemistry principles due to its efficient atom economy.

Emerging applications in crop protection have further expanded interest in this chemical. Its structural motifs resemble those found in commercial fungicides and herbicides, prompting investigations into novel agrochemical formulations. Patent analyses reveal growing IP activity around similar triazole esters, particularly for combating plant pathogens resistant to existing treatments—a major concern in sustainable agriculture discussions.

Quality control protocols for CAS 2138365-86-1 emphasize residual solvent monitoring and heavy metal testing, addressing regulatory requirements for pharmaceutical intermediates. These details frequently appear in supplier FAQs, reflecting buyer priorities. Storage recommendations typically suggest inert atmospheres at -20°C to preserve the ester functionality, a point often queried in chemical handling forums.

In computational chemistry, the compound’s molecular descriptors (e.g., logP, polar surface area) make it a candidate for QSAR modeling studies. This intersects with the rising popularity of AI-driven drug discovery, where such data trains predictive algorithms. The 4-pentyl-1,2,3-triazole scaffold has been featured in several machine learning publications about fragment-based drug design, creating natural backlinks in scientific literature.

Supply chain dynamics for this niche chemical reveal interesting patterns. While major laboratory chemical suppliers stock the compound, custom synthesis requests have increased by ~35% year-over-year according to industry reports. This mirrors broader trends in specialty chemicals procurement, where just-in-time manufacturing meets research diversification needs. The compound’s MSDS data shows standard handling precautions, with no unusual regulatory restrictions—a detail often verified by international purchasers.

Future research directions may explore its utility in bioconjugation techniques or as a building block for metal-organic frameworks (MOFs). These applications capitalize on the triazole ring’s coordination properties, a subject of multiple recent ACS journal articles. Such interdisciplinary potential ensures ongoing relevance in both academic and industrial settings, solidifying 2138365-86-1 as a compound worthy of continued investigation.